(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-(2-cyanophenyl)sulfanylbenzoate

• Molecular Formula: C23H15N3O3S
• Molecular Weight: 413.4 g/mol
• IUPAC Name: (5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2-(2-cyanophenyl)sulfanylbenzoate
• InChI: InChI=1S/C23H15N3O3S/c24-14-17-10-4-6-12-19(17)30-20-13-7-5-11-18(20)23(27)28-15-21-25-26-22(29-21)16-8-2-1-3-9-16/h1-13H,15H2
• InChI Key: DKPVHJHAZVHPBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)COC(=O)C3=CC=CC=C3SC4=CC=CC=C4C#N

Description

This compound belongs to the 1,3,4-oxadiazole family, characterized by a five-membered aromatic ring containing two nitrogen atoms and one oxygen atom. Its structure includes:

• A 5-phenyl-1,3,4-oxadiazole core, which is a common pharmacophore in medicinal chemistry due to its metabolic stability and ability to engage in hydrogen bonding.
• A methyl benzoate ester functional group linked to the oxadiazole ring.
• A 2-(2-cyanophenyl)sulfanyl substituent on the benzoate moiety, introducing steric bulk and electronic effects from the cyano (-CN) group.

Biological Activity

The compound (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-(2-cyanophenyl)sulfanylbenzoate is a derivative of oxadiazole, a class of heterocyclic compounds known for their diverse biological activities. This article provides an in-depth examination of the biological activity associated with this compound, highlighting its pharmacological properties, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{16}N_4O_2S$, with a molecular weight of 364.41 g/mol. The structure features an oxadiazole ring, which is often associated with significant biological activities including anticancer and antimicrobial properties.

Biological Activities

• Anticancer Activity
  • A study on oxadiazole derivatives indicated that compounds containing the oxadiazole moiety exhibit notable anticancer properties. For instance, derivatives have shown inhibitory effects on various cancer cell lines, including MCF-7 (breast cancer) and HCT-116 (colon cancer) cells. The IC50 values for some derivatives were reported as low as 0.0380 µM, indicating potent activity against these cell lines .
  • Specifically, compounds similar to (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-(2-cyanophenyl)sulfanylbenzoate have demonstrated significant inhibition of thymidylate synthase (TS), an important target in cancer therapy. The IC50 values for TS inhibition ranged from 1.95 to 4.24 µM .
• Antimicrobial Activity
  • Oxadiazole derivatives have also been tested for their antibacterial properties against Gram-positive and Gram-negative bacteria. Compounds showed effective inhibition against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) reported at approximately 7.9 µg/mL .
  • The presence of the sulfanyl group in the compound may enhance its antimicrobial efficacy by facilitating interactions with bacterial cell membranes.
• Anti-inflammatory and Antioxidant Effects
  • Some studies suggest that oxadiazole derivatives possess anti-inflammatory properties and exhibit antioxidant activity. This is particularly relevant in the context of diseases where oxidative stress plays a significant role .

Synthesis

The synthesis of (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-(2-cyanophenyl)sulfanylbenzoate can be achieved through various methods involving the reaction between phenyl hydrazine and carbonyl compounds followed by cyclization to form the oxadiazole ring. Subsequent functionalization can introduce the sulfanyl and benzoate groups.

Case Studies

Several case studies have highlighted the potential of oxadiazole derivatives:

• Case Study 1 : A series of synthesized oxadiazole derivatives were evaluated for their anticancer activity against MCF-7 cells. Compounds exhibited IC50 values significantly lower than standard treatments such as Doxorubicin and 5-Fluorouracil, indicating superior efficacy .

Compound	Cell Line	IC50 (µM)	Comparison Drug	IC50 (µM)
Compound A	MCF-7	0.0380	Doxorubicin	1.20
Compound B	HCT-116	0.0380	5-Fluorouracil	18.74

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological activity and physicochemical properties of oxadiazole derivatives are highly dependent on substituents. Below is a comparative analysis with structurally related compounds:

Compound Name	Structural Features	Biological Activity	Key Differences from Target Compound	References
5-Phenyl-1,3,4-oxadiazole	Phenyl group at position 5	Antimicrobial, anticancer	Lacks the benzoate ester and cyanophenylsulfanyl groups, reducing solubility and target specificity.
N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide	Chlorine substituent on phenyl ring, benzamide core	Antimicrobial	Replaces the ester with an amide, altering metabolic stability and bioavailability.
N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(methylsulfanyl)benzamide	Methoxyphenyl and methylsulfanyl groups	Anticancer, anti-inflammatory	Sulfanyl group is attached to benzamide instead of a benzoate ester; methoxy substituent enhances solubility.
2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole	Chlorobenzyl-sulfanyl group	Broad-spectrum antimicrobial	Similar sulfanyl linkage but lacks the ester functionality and cyano group.
Ethyl 2-(5-phenyl-1,3,4-oxadiazol-2-ylsulfanyl)acetate	Ethyl acetate group	Chemotherapeutic effects	Simpler ester group and shorter chain reduce steric hindrance compared to the target’s benzoate moiety.

Physicochemical Properties

• Solubility : Compounds with polar substituents (e.g., -OCH₃, -SO₂CH₃) show improved aqueous solubility. The target’s -CN group may reduce solubility relative to methoxy analogs but enhance lipophilicity for membrane permeation .
• Electronic Effects: The electron-deficient cyano group in the target compound could strengthen π-π stacking interactions with biological targets, a feature absent in chlorine- or methyl-substituted analogs .